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Compound of Interest

Compound Name: (S)-1-Bromo-2-methylbutane

Cat. No.: B1277395

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of (S)-1-Bromo-2-methylbutane, a chiral alkyl
halide of significant interest in stereoselective synthesis. It details its chemical identity, physical
properties, and key experimental protocols for its preparation and application, with a focus on
its role in the development of advanced materials and chiral molecules.

Chemical Identity and Synonyms

(S)-1-Bromo-2-methylbutane is a chiral organic compound valued as a building block in
asymmetric synthesis.[1] Its stereochemistry makes it a crucial intermediate for introducing a
specific enantiomeric form into a target molecule.

Systematic and Common Names:

The nomenclature for this compound can vary, reflecting its structure and stereochemistry. A
comprehensive list of synonyms is provided below to aid in its identification across different
chemical databases and literature.

¢ (S)-(+)-1-Bromo-2-methylbutane[2][3][4][5][6]
e (2S)-1-Bromo-2-methylbutane[1][2]

e (S)-(+)-2-Methylbutyl bromide[3][6]
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 (S)(+)-2-METHYLBUTYLBROMIDE[1][2]
¢ (S)-2-Methyl-1-bromobutane[7]
e d-Amyl bromide

Physicochemical and Spectroscopic Data

A summary of the key physical and chemical properties of (S)-1-Bromo-2-methylbutane is
presented in the table below. This data is essential for its handling, purification, and
characterization.

Property Value

CAS Number 534-00-9

Molecular Formula CsH11Br

Molecular Weight 151.04 g/mol
Boiling Point 121-122 °C

Density 1.223 g/mL at 25 °C
Refractive Index (n2°/D) 1.445

Water Solubility Insoluble

Experimental Protocols

Stereospecific Synthesis of (S)-1-Bromo-2-methylbutane
from (S)-2-methyl-1-butanol

The synthesis of enantiomerically pure (S)-1-Bromo-2-methylbutane is most commonly
achieved through the reaction of (S)-2-methyl-1-butanol with phosphorus tribromide (PBr3) or
concentrated hydrobromic acid (HBr).[7] Both methods proceed via an Srn2 mechanism, which

is critical for ensuring the inversion of configuration at the chiral center is avoided and the
stereochemical integrity of the starting material is preserved.[7][8][9][10]

Method 1: Using Phosphorus Tribromide (PBrs)
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This method is favored for its mild reaction conditions and high stereospecificity.
Materials:

e (S)-2-methyl-1-butanol

e Phosphorus tribromide (PBr3)

e Anhydrous diethyl ether

» Saturated sodium bicarbonate solution

o Saturated sodium chloride (brine) solution

e Anhydrous magnesium sulfate

» Round-bottom flask, dropping funnel, reflux condenser, heating mantle, separatory funnel,
distillation apparatus.

Procedure:

e In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a reflux condenser under a nitrogen atmosphere, place (S)-2-methyl-1-
butanol and anhydrous diethyl ether.

e Cool the flask in an ice bath to O °C.

e Slowly add phosphorus tribromide (PBrs) dropwise from the dropping funnel with continuous
stirring. An exothermic reaction will occur. Maintain the temperature below 10 °C during the
addition.

 After the addition is complete, remove the ice bath and allow the reaction mixture to warm to
room temperature.

» Gently reflux the mixture for 2-3 hours to ensure the reaction goes to completion.

e Cool the reaction mixture back to 0 °C and quench the reaction by the slow addition of water.
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o Transfer the mixture to a separatory funnel. Separate the organic layer.

e Wash the organic layer sequentially with cold water, saturated sodium bicarbonate solution,
and finally with brine.

» Dry the organic layer over anhydrous magnesium sulfate.
« Filter to remove the drying agent and remove the solvent by rotary evaporation.

» Purify the crude (S)-1-Bromo-2-methylbutane by fractional distillation.[11] Collect the
fraction boiling at 121-122 °C.

Purification of (S)-1-Bromo-2-methylbutane

Purification of the synthesized (S)-1-Bromo-2-methylbutane is crucial to remove unreacted
starting material and byproducts.

Procedure:

o Extraction: Perform aqueous work-up as described in the synthesis protocol to remove
water-soluble impurities and unreacted reagents. A wash with sodium bicarbonate solution is
important to neutralize any acidic byproducts.[12]

e Drying: Thoroughly dry the organic layer containing the product using a suitable drying agent
like anhydrous magnesium sulfate or calcium chloride.

« Distillation: Fractional distillation is the most effective method for obtaining high-purity (S)-1-
Bromo-2-methylbutane.[11] The significant difference in boiling points between the product
and potential impurities allows for efficient separation.

Applications in Synthesis
Preparation of Chiral Grighard Reagents

(S)-1-Bromo-2-methylbutane serves as a precursor for the synthesis of the corresponding
chiral Grignard reagent, (S)-2-methylbutylmagnesium bromide.[1] This organometallic reagent
is a powerful tool in organic synthesis for the formation of new carbon-carbon bonds with the
introduction of a chiral center.
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Experimental Workflow for Grignard Reagent Formation:
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Caption: Formation of a chiral Grignard reagent.

Synthesis of Chiral Nematic Liquid Crystals

A significant application of (S)-1-Bromo-2-methylbutane is in the synthesis of chiral dopants
for nematic liquid crystals.[1][6] The introduction of a chiral molecule into an achiral nematic
phase induces a helical twist, resulting in a chiral nematic (N*) or cholesteric phase.[13] These
materials are fundamental to various display technologies.

Conceptual Workflow for Chiral Nematic Liquid Crystal Formation:
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Caption: Role in chiral nematic liquid crystal synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Phone: (601) 213-4426
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